Cas no 90972-38-6 (4-(2-aminopropyl)benzonitrile)

• Product Name: 4-(2-aminopropyl)benzonitrile
• CAS No: 90972-38-6
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• MDL: MFCD20711397
• CID: 3394808
• PubChem ID: 54194302
• Update Time: 2025-04-21

4-(2-aminopropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 4-(2-AMINOPROPYL)-
• 4-(2-aminopropyl)benzonitrile
• EN300-269470
• SCHEMBL7981021
• 90972-38-6

• MDL： MFCD20711397
• Inchi： 1S/C10H12N2/c1-8(12)6-9-2-4-10(7-11)5-3-9/h2-5,8H,6,12H2,1H3
• InChI Key： PKSGLPYOQBUMQK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CC(N)C)C=C1

Computed Properties

• Exact Mass: 160.100048391Da
• Monoisotopic Mass: 160.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų